Cas no 1261934-03-5 (2-methyl-5-(3-nitrophenyl)phenol)

2-methyl-5-(3-nitrophenyl)phenol structure
1261934-03-5 structure
Product Name:2-methyl-5-(3-nitrophenyl)phenol
CAS No:1261934-03-5
MF:C13H11NO3
MW:229.231343507767
MDL:MFCD18313243
CID:1223244
PubChem ID:53218936
Update Time:2025-08-03

2-methyl-5-(3-nitrophenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-5-(3-nitrophenyl)phenol
    • DTXSID80683830
    • 2-Methyl-5-(3-nitrophenyl)phenol, 95%
    • 4-Methyl-3'-nitro[1,1'-biphenyl]-3-ol
    • 1261934-03-5
    • MFCD18313243
    • MDL: MFCD18313243
    • Inchi: 1S/C13H11NO3/c1-9-5-6-11(8-13(9)15)10-3-2-4-12(7-10)14(16)17/h2-8,15H,1H3
    • InChI Key: QSMJBEUHHZMCMW-UHFFFAOYSA-N
    • SMILES: OC1C=C(C=CC=1C)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 229.07389321g/mol
  • Monoisotopic Mass: 229.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 66Ų

2-methyl-5-(3-nitrophenyl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB319254-5 g
2-Methyl-5-(3-nitrophenyl)phenol, 95%; .
1261934-03-5 95%
5 g
€1,159.00 2023-07-19
abcr
AB319254-5g
2-Methyl-5-(3-nitrophenyl)phenol, 95%; .
1261934-03-5 95%
5g
€1159.00 2025-04-21
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